Cas no 1050909-61-9 (2-Chloro-N-{4-(difluoromethoxy)phenylmethyl}acetamide)

• Product Name: 2-Chloro-N-{4-(difluoromethoxy)phenylmethyl}acetamide
• CAS No: 1050909-61-9
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• MDL: MFCD09971331
• CID: 5069427
• PubChem ID: 25323345
• Update Time: 2025-07-20

2-Chloro-N-{4-(difluoromethoxy)phenylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{[4-(difluoromethoxy)phenyl]methyl}acetamide
• 2-chloro-N-[4-(difluoromethoxy)benzyl]acetamide
• 2-Chloro-N-(4-(difluoromethoxy)benzyl)acetamide
• 2-chloro-N-[[4-(difluoromethoxy)phenyl]methyl]acetamide
• 2-Chloro-N-{4-(difluoromethoxy)phenylmethyl}acetamide

• MDL： MFCD09971331
• Inchi： 1S/C10H10ClF2NO2/c11-5-9(15)14-6-7-1-3-8(4-2-7)16-10(12)13/h1-4,10H,5-6H2,(H,14,15)
• InChI Key： OZVGVGAYMOBVCO-UHFFFAOYSA-N
• SMILES： ClCC(NCC1C=CC(=CC=1)OC(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 221
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3

2-Chloro-N-{4-(difluoromethoxy)phenylmethyl}acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Chloro-N-{4-(difluoromethoxy)phenylmethyl}acetamide

Comprehensive Overview of 2-Chloro-N-{4-(difluoromethoxy)phenylmethyl}acetamide (CAS No. 1050909-61-9)

2-Chloro-N-{4-(difluoromethoxy)phenylmethyl}acetamide (CAS No. 1050909-61-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethoxy and chloroacetamide functional groups, exhibits versatile applications in drug discovery and crop protection. Its molecular structure, featuring a phenylmethyl backbone, makes it a valuable intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential as a metabolite modifier and enzyme inhibitor, aligning with current trends in precision medicine and sustainable agriculture.

The growing demand for fluorinated compounds in modern chemistry underscores the importance of 2-Chloro-N-{4-(difluoromethoxy)phenylmethyl}acetamide. Fluorination is a key strategy to enhance the bioavailability and metabolic stability of pharmaceuticals, a topic frequently searched in AI-driven drug design platforms. This compound’s difluoromethoxy group is particularly noteworthy, as it mimics the electronic effects of traditional methoxy groups while offering improved resistance to oxidative degradation. Such properties are critical for developing next-generation small-molecule therapeutics, a hot topic in biopharma forums and research publications.

In agrochemical applications, 2-Chloro-N-{4-(difluoromethoxy)phenylmethyl}acetamide is explored for its potential as a herbicide adjuvant or plant growth regulator. With increasing global focus on sustainable farming and reduced pesticide use, this compound’s mode of action—targeting specific biosynthetic pathways—resonates with industry demands. Searches for eco-friendly agrochemicals and selective weed control often highlight the need for compounds like this, which balance efficacy with environmental safety.

Synthetic accessibility is another advantage of CAS No. 1050909-61-9. Its preparation involves straightforward amide coupling reactions, making it a practical choice for industrial-scale production. Recent patent literature reveals its incorporation into prodrug formulations and catalytic systems, reflecting its adaptability. For laboratories focusing on high-throughput screening, this compound’s compatibility with automated synthesis platforms is a significant plus, addressing common queries about scalable chemical production.

From a safety perspective, 2-Chloro-N-{4-(difluoromethoxy)phenylmethyl}acetamide is handled under standard laboratory protocols. While not classified as hazardous under major regulatory frameworks, its chloroacetamide moiety warrants prudent handling—a point emphasized in chemical safety databases and MSDS guidelines. This aligns with the broader scientific community’s emphasis on green chemistry principles, another trending search term in academic circles.

Ongoing studies investigate this compound’s role in cancer therapeutics and neurodegenerative disease research, capitalizing on its ability to modulate cell signaling pathways. Such applications frequently appear in grant proposals and biomedical conferences, demonstrating its cross-disciplinary relevance. Additionally, its structure-activity relationships (SAR) are a subject of computational chemistry studies, leveraging AI-powered molecular modeling tools—a convergence point for many cheminformatics inquiries.

In summary, 2-Chloro-N-{4-(difluoromethoxy)phenylmethyl}acetamide (CAS No. 1050909-61-9) represents a multifaceted compound bridging pharmaceutical innovation and agrochemical advancement. Its structural features and functional groups cater to contemporary needs in drug development and crop science, while its synthetic flexibility meets industrial scalability requirements. As research continues to uncover new applications, this compound is poised to remain a focal point in applied chemistry discussions.